N-(3-Methyl-2-thenylidene)aniline

• Molecular Formula: C12H11NS
• Molecular Weight: 201.29 g/mol
• IUPAC Name: 1-(3-methylthiophen-2-yl)-N-phenylmethanimine
• InChI: InChI=1S/C12H11NS/c1-10-7-8-14-12(10)9-13-11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key: SMISPGDSROHBIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C=NC2=CC=CC=C2

Description

N-(3-Methyl-2-thenylidene)aniline is a useful research compound. Its molecular formula is C12H11NS and its molecular weight is 201.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-methylthiophene-2-aldehyde (103 g, 0.816 mol) was mixed with hexane (100 ml), to which aniline (74.4 ml, 0.816 mol) was added and stirred at room temperature for 7 hours. After separating deposited crystalline solids by filtration, and washing with hexane, 139.5 g (yield: 85%) of 3-methylthiophene-2-aldehyde phenylimine was obtained. After concentrating the liquid filtrate and stirring at room temperature for a further 12 hours, 7.30 g (yield: 4%) of 3-methylthiophene-2-aldehyde phenylimine was obtained by post treatment in the same manner as above. 1H-NMR spectra (chemical shift, ppm: in CDCl3); 2.47 (3H, s), 6.92 (1H, d, J=4.9 Hz), 7.15-7.30 (3H), 7.30-7.45 (3H), 8.61 (1H).